Cas no 2167068-18-8 (3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 2167068-18-8
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 5303977
• Update Time: 2025-10-21

3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)5-4-2-1-3-12-6(4)13-7(5)14/h1-3,5H,(H,12,13,14)
• InChI Key： KDILGCJYYALTEZ-UHFFFAOYSA-N
• SMILES： C12NC(=O)C(C(F)(F)F)C1=CC=CN=2

Additional information on 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Introduction to 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 2167068-18-8)

3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features. The compound belongs to the pyrrolopyridine class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a trifluoromethyl group at the 3-position of the pyrrolopyridine core significantly influences its electronic properties and metabolic stability, making it a promising scaffold for drug discovery.

The CAS No. 2167068-18-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular structure of 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one consists of a fused pyrrole and pyridine ring system, with the trifluoromethyl group enhancing its lipophilicity and potential for membrane penetration. This structural motif is often exploited in the design of bioactive molecules due to its ability to modulate enzyme interactions and receptor binding affinities.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of trifluoromethyl-substituted heterocycles as key players in medicinal chemistry. Studies indicate that the electron-withdrawing nature of the trifluoromethyl group can improve binding interactions by increasing the electrophilicity of certain functional sites within the molecule. This property has been leveraged in the development of novel inhibitors targeting various therapeutic pathways.

In particular, research has demonstrated that derivatives of 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one exhibit promising activity against enzymes involved in cancer metabolism. The pyrrolopyridine scaffold is particularly relevant in oncology due to its ability to mimic natural product scaffolds that have shown efficacy in preclinical studies. The trifluoromethyl group further enhances these properties by stabilizing reactive intermediates and improving pharmacokinetic profiles.

One notable area of investigation involves the use of 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The structural flexibility of the pyrrolopyridine ring system allows for precise tuning of binding interactions with kinase active sites. Additionally, the trifluoromethyl group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with amino acid residues in protein targets.

Recent publications have explored the synthesis and biological evaluation of analogs derived from 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one, focusing on optimizing potency and selectivity. For instance, modifications at the 5-position or 7-position of the pyrrole ring have been investigated to enhance binding affinity to specific protein targets. These studies underscore the importance of structure-activity relationships (SAR) in designing molecules with improved therapeutic profiles.

The role of fluorine atoms in pharmaceuticals extends beyond simple lipophilicity modulation; they can also influence metabolic stability by preventing unwanted hydrolysis or oxidation reactions. The incorporation of multiple fluorine atoms into a single molecule can lead to enhanced bioavailability and prolonged circulation times. In the case of 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one, the electron-withdrawing effect of the trifluoromethyl group helps stabilize charged intermediates during metabolic processes.

Another area where this compound has shown promise is in antiviral research. The ability to fine-tune electronic properties through fluorine substitution allows for the development of molecules that can interact effectively with viral proteases or polymerases. Preliminary studies suggest that derivatives of 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one may exhibit inhibitory activity against certain RNA viruses by disrupting critical replication steps.

The synthetic pathways for preparing 3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one have also been refined to improve yield and scalability. Modern synthetic techniques often involve transition metal-catalyzed cross-coupling reactions or electrochemical methods that enhance efficiency while minimizing byproduct formation. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In conclusion,3-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 2167068-18-8) represents a structurally intriguing molecule with significant potential in drug discovery. Its unique combination of pharmacophoric features makes it an attractive scaffold for developing therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies for fluorinated heterocycles, this compound is poised to play a pivotal role in next-generation pharmaceutical innovation.